Cas no 31666-17-8 (Benzamide,N-[cyano(methylthio)methyl]-4-nitro-)

Benzamide,N-[cyano(methylthio)methyl]-4-nitro- structure
31666-17-8 structure
Product Name:Benzamide,N-[cyano(methylthio)methyl]-4-nitro-
CAS No:31666-17-8
MF:C10H9N3O3S
MW:251.261760473251
CID:309811
PubChem ID:35862
Update Time:2025-04-19

Benzamide,N-[cyano(methylthio)methyl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-[cyano(methylthio)methyl]-4-nitro-
    • N-[cyano(methylsulfanyl)methyl]-4-nitrobenzamide
    • AC1L1UL4
    • BENZAMIDE, N-(CYANO(METHYLTHIO)METHYL)-p-NITRO-
    • BRN 2469759
    • LS-26252
    • Methylmercapto-(4-nitro-benzoylamino)-acetonitril
    • N-(Cyano(methylthio)methyl)-p-nitrobenzamide
    • NSC177925
    • NSC 177925
    • 31666-17-8
    • NSC-177925
    • Inchi: 1S/C10H9N3O3S/c1-17-9(6-11)12-10(14)7-2-4-8(5-3-7)13(15)16/h2-5,9H,1H3,(H,12,14)
    • InChI Key: WHRSLRUGPLZANB-UHFFFAOYSA-N
    • SMILES: S(C)C(C#N)NC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 251.03657
  • Monoisotopic Mass: 251.036462
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 124
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.377
  • Boiling Point: 472.1°Cat760mmHg
  • Flash Point: 239.3°C
  • Refractive Index: 1.613
  • PSA: 96.03
  • LogP: 2.45138
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